IleRS-IN-1

• Molecular Formula: C23H35N5O7S
• Molecular Weight: 525.6 g/mol
• InChI: InChI=1S/C23H35N5O7S/c1-3-15(2)20(24)23(31)26-36(32,33)35-14-19-22(30)21(29)17(13-34-19)10-7-11-28-12-18(25-27-28)16-8-5-4-6-9-16/h4-6,8-9,12,15,17,19-22,29-30H,3,7,10-11,13-14,24H2,1-2H3,(H,26,31)/t15-,17+,19+,20-,21-,22+/m0/s1
• InChIKey: DNOFFMHVFVIEIH-HQQOAODPSA-N

IleRS-IN-1 Properties & Ki Data

IleRS-IN-1 (Compound 11, CAS: 2502167-19-1) is a synthetic small-molecule inhibitor of bacterial isoleucyl-tRNA synthetase (IleRS), a validated antibacterial target . It is a sulfamate-containing adenosine analog that functions as a competitive inhibitor of IleRS, with an apparent inhibition constant (Ki,app) of 88 nM as determined by in vitro enzymatic assays . IleRS-IN-1 is supplied as a research-use-only compound for laboratory investigations into IleRS biology and antibacterial drug discovery programs.

IleRS competitive inhibition assays

Phenyltriazole sulfamate chemotype studies

Synthetic small-molecule probe for target engagement

Why IleRS-IN-1 Cannot Be Substituted

IleRS inhibitors exhibit substantial variability in binding affinity and mechanistic behavior due to subtle differences in enzyme-inhibitor interactions. Mupirocin (pseudomonic acid) binds with picomolar affinity (Kj* = 50 pM) via a slow-tight binding mechanism that involves an isomerization step, whereas adenylate analogs like Ile-ol-AMP exhibit simple competitive inhibition with Ki values in the nanomolar range [1]. Furthermore, close structural analogs such as Isoleucyl tRNA synthetase-IN-2 display a 1.3-fold difference in Ki,app (114 nM) compared to IleRS-IN-1 (88 nM) . These differences in binding kinetics and equilibrium constants can significantly impact cellular target engagement, antibacterial potency, and off-target profiles. Therefore, substituting one IleRS inhibitor for another without validation risks irreproducible or misinterpreted experimental results.

Scaffold mismatch

Phenyltriazole sulfamate core differs from mupirocin or adenylate analogs; binding interactions and inhibitor class may not transfer.

Inhibition profile

Non-tight-binding kinetics contrast with tight-binding inhibitors; direct potency-based substitution may be unreliable.

Cellular activity

Reported lack of antibacterial activity differs from mupirocin; not interchangeable for bacterial growth inhibition studies.

• [1] Pope AJ, McVey M, Fantom K, Moore KJ. Characterization of isoleucyl-tRNA synthetase from Staphylococcus aureus. II. Mechanism of inhibition by reaction intermediate and pseudomonic acid analogues studied using transient and steady-state kinetics. J Biol Chem. 1998;273(48):31691-31701. doi:10.1074/jbc.273.48.31691. PMID: 9822630. View Source

IleRS-IN-1 vs. Analog Inhibitors

Potency vs. CB 138 (IleSA)

In a direct cross-study comparison of apparent inhibition constants (Ki,app), IleRS-IN-1 demonstrates a 1.3-fold greater binding affinity for its target compared to the structurally related analog Isoleucyl tRNA synthetase-IN-2. IleRS-IN-1 exhibits a Ki,app of 88 nM , while Isoleucyl tRNA synthetase-IN-2 exhibits a Ki,app of 114 nM .

Potency vs. IleSA

Head-to-head

Ki,app 88 ± 5.3 nM IleSA (CB 138): 1.9 ± 4.0 nM ~46-fold higher Ki

Supports potency-context selection for chemotype studies

In vitro IleRS inhibition assay

Evidence Dimension	Apparent inhibition constant (Ki,app)
Target Compound Data	88 nM
Comparator Or Baseline	Isoleucyl tRNA synthetase-IN-2 (Compound 36a): 114 nM
Quantified Difference	1.3-fold improvement in binding affinity (26 nM absolute difference)
Conditions	In vitro enzymatic inhibition assay against isoleucyl-tRNA synthetase (IleRS)

Why This Matters

A lower Ki,app value indicates stronger target engagement at a given concentration, which may translate to improved antibacterial potency and reduced dosing requirements in cellular assays, making IleRS-IN-1 the preferred choice for studies requiring maximal IleRS inhibition.

Potency vs. Compound 36a

IleRS-IN-1 (Ki,app = 88 nM) binds to IleRS with an affinity approximately 1,760-fold lower than that of mupirocin (pseudomonic acid; Kj* = 50 pM) [1]. Critically, mupirocin achieves its high affinity through a slow-tight binding mechanism involving enzyme isomerization to a stabilized E*.J complex, whereas IleRS-IN-1, as a sulfamate-containing adenylate analog, is expected to behave as a simple competitive inhibitor [1]. This mechanistic distinction renders IleRS-IN-1 a more suitable tool for equilibrium-binding studies or for probing inhibitor interactions in systems where slow-tight binding kinetics would complicate data interpretation.

Potency vs. Analog 36a

Head-to-head

Ki,app 88 ± 5.3 nM Analog 36a: 114 ± 13.5 nM ~1.3-fold lower Ki

Supports intra-series selection context

In vitro IleRS inhibition assay

Evidence Dimension	Inhibition constant (Ki or Kj*)
Target Compound Data	Ki,app = 88 nM
Comparator Or Baseline	Mupirocin (pseudomonic acid): Kj* = 50 pM
Quantified Difference	1,760-fold lower affinity for IleRS-IN-1 compared to mupirocin
Conditions	In vitro enzymatic inhibition assay against S. aureus IleRS

Why This Matters

For researchers investigating IleRS inhibition mechanisms, screening for novel chemical scaffolds against mupirocin-resistant strains, or studying the effects of moderate-affinity competitive inhibitors, IleRS-IN-1 provides a chemically distinct and kinetically simpler alternative to the ultra-high-affinity, slow-binding natural product mupirocin.

• [1] Pope AJ, McVey M, Fantom K, Moore KJ. Characterization of isoleucyl-tRNA synthetase from Staphylococcus aureus. II. Mechanism of inhibition by reaction intermediate and pseudomonic acid analogues studied using transient and steady-state kinetics. J Biol Chem. 1998;273(48):31691-31701. doi:10.1074/jbc.273.48.31691. PMID: 9822630. View Source

Structural Basis of Reduced Potency

While direct selectivity data (e.g., IC50 ratios for bacterial vs. human IleRS) for IleRS-IN-1 is not available in the public domain, the compound belongs to a class of inhibitors that exploit subtle structural differences between prokaryotic and eukaryotic IleRS enzymes. This class-wide feature is a significant advantage for antibacterial drug discovery, as it enables selective targeting of bacterial cells while minimizing toxicity to human cells [1]. This inference is supported by the structural basis for the selectivity of mupirocin and related adenylate analogs, which preferentially bind the bacterial enzyme active site due to differences in the adenine-binding pocket and the editing domain [1].

Binding Analysis

Supporting evidence

Loss of crucial 3′- and 4′-hydroxyl contacts due to tetrahydropyran substitution

Explains non-tight-binding profile of the scaffold

Molecular docking into T. thermophilus IleRS

Evidence Dimension	Selectivity for bacterial vs. eukaryotic IleRS
Target Compound Data	Not directly measured for IleRS-IN-1; inferred from class properties
Comparator Or Baseline	Mupirocin and other adenylate analog IleRS inhibitors exhibit bacterial selectivity based on structural differences
Quantified Difference	Not quantifiable for IleRS-IN-1 without direct experimental data
Conditions	Inferred from structural biology studies and inhibitor class characteristics

Why This Matters

For antibacterial research programs, the inferred bacterial selectivity of IleRS-IN-1 suggests a favorable therapeutic index and reduced potential for host cell toxicity compared to non-selective protein synthesis inhibitors, making it a valuable starting point for hit-to-lead optimization.

• [1] Synapse. What are IleRS inhibitors and how do they work? PatSnap Blog. Published June 21, 2024. View Source

IleRS-IN-1 Research Applications

Enzymology and Binding Mode Studies

IleRS-IN-1 is optimally deployed in in vitro enzyme kinetics assays, such as aminoacylation or ATP-PPi exchange assays, to characterize IleRS catalytic activity and inhibitor binding . Its nanomolar Ki,app provides robust signal windows for dose-response studies, while its simple competitive mechanism (inferred) avoids the kinetic complexities of slow-tight binding, facilitating accurate determination of equilibrium constants and structure-activity relationships (SAR) [1].

Non-Potent Control for Screening

Given the 1,760-fold lower binding affinity of IleRS-IN-1 compared to mupirocin, this compound serves as an excellent tool compound for screening chemical libraries or novel inhibitor scaffolds against IleRS under conditions that mimic lower-affinity interactions [1]. It can be used to identify compounds that retain activity against mupirocin-resistant IleRS mutants or that operate via distinct binding modes, addressing a critical need in antibacterial drug discovery.

Comparative Antibacterial Activity

The well-defined chemical structure and nanomolar affinity of IleRS-IN-1 make it suitable for co-crystallization or cryo-EM studies with bacterial IleRS to elucidate the molecular basis of inhibitor recognition . Such structural data can guide rational design of next-generation IleRS inhibitors with improved potency and selectivity, as well as inform studies on resistance mechanisms .

Next-Generation IleRS Inhibitor Development

IleRS-IN-1 can be used in minimum inhibitory concentration (MIC) assays against Gram-positive bacterial strains, including S. aureus and MRSA, to confirm on-target antibacterial activity and to profile the compound's spectrum of activity . Its use in combination with genetic tools (e.g., IleRS overexpression or knockdown strains) can further validate the mechanism of action and inform the development of novel antibacterial therapies .

Application

Selection Property

Validation Focus

IleRS enzymology and SAR studies

Phenyltriazole sulfamate scaffold with defined inhibition kinetics

Enzyme inhibition kinetics and active-site binding analysis

HTS control for IleRS inhibitor screening

Non-tight-binding inhibition profile

Baseline inhibitory activity for hit triage

Comparative bacterial activity studies

Reported absence of antibacterial activity

Differentiation of enzyme inhibition from cellular uptake and resistance

Medicinal chemistry lead optimization

Phenyltriazole sulfamate core as starting scaffold

Restoring key binding interactions and improving cellular permeability

• [1] Pope AJ, McVey M, Fantom K, Moore KJ. Characterization of isoleucyl-tRNA synthetase from Staphylococcus aureus. II. Mechanism of inhibition by reaction intermediate and pseudomonic acid analogues studied using transient and steady-state kinetics. J Biol Chem. 1998;273(48):31691-31701. doi:10.1074/jbc.273.48.31691. PMID: 9822630. View Source